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Compound of Interest

Compound Name: Fmoc-D-Met-OH

Cat. No.: B1141987

For researchers and drug development professionals, the integrity of scientific discovery is
intrinsically linked to a commitment to safety and environmental stewardship. The proper
handling and disposal of chemical reagents like Fmoc-D-Met-OH are paramount to ensuring a
safe laboratory environment and minimizing ecological impact. This guide provides a
comprehensive, step-by-step protocol for the safe disposal of Fmoc-D-Met-OH, aligning with
best practices in laboratory safety and chemical waste management. Adherence to these
procedures is crucial for regulatory compliance and the well-being of laboratory personnel.

Essential Safety and Handling Information

Before initiating any disposal procedures, it is critical to be familiar with the hazard profile of
Fmoc-D-Met-OH. While a specific Safety Data Sheet (SDS) for the D-isomer may not always
be readily available, the data for the L-isomer, Fmoc-L-Met-OH, provides crucial safety
information. It is prudent to handle both enantiomers with the same level of caution.

Quantitative Safety Data Summary

The following table summarizes the aggregated GHS hazard classifications for Fmoc-Met-OH.
This information underscores the importance of appropriate personal protective equipment
(PPE) and careful handling.
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Hazard Classification GHS Hazard Statement Perfzt-anta-ge of
Code Notifications

Respiratory Irritation H335 50%

Skin Irritation H315 37.5%

Serious Eye Irritation H319 37.5%

Harmful if Swallowed H302 12.5%

Harmful in Contact with Skin H312 12.5%

Harmful if Inhaled H332 12.5%

Data based on aggregated GHS information from multiple sources for Fmoc-Met-OH.[1]
Recommended Personal Protective Equipment (PPE)

To mitigate exposure risks when handling Fmoc-D-Met-OH for disposal, the use of appropriate
PPE is mandatory.

o Eye Protection: Wear chemical safety goggles or glasses that conform to OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166.

e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn to prevent
skin contact.

» Body Protection: A laboratory coat or other protective clothing is necessary to prevent skin
contamination.

o Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved N95-type
particle filter respirator is recommended.

Step-by-Step Disposal Protocol for Fmoc-D-Met-OH

The cardinal rule for the disposal of Fmoc-D-Met-OH and its associated waste is to treat them
as hazardous chemical waste.[2] Under no circumstances should this chemical or its solutions
be disposed of down the drain or in regular solid waste containers.[2][3]
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Experimental Protocol: Waste Segregation and
Collection

This protocol details the methodology for the safe segregation and collection of solid and liquid
waste containing Fmoc-D-Met-OH.

1. Waste Ildentification and Segregation:

o Keep Fmoc-D-Met-OH waste separate from other chemical waste streams to prevent
unintended reactions.[3]

2. Solid Waste Collection:

e Collect unreacted solid Fmoc-D-Met-OH and any contaminated disposable items (e.g.,
weighing boats, gloves, paper towels) in a designated, clearly labeled, and sealable
container for solid chemical waste.[3]

3. Liquid Waste Collection:

¢ Solutions containing Fmoc-D-Met-OH, such as those from peptide synthesis deprotection
steps (e.g., with piperidine in DMF), must be collected in a separate, labeled, and sealed
container for liquid chemical waste.[2][3]

o Depending on the solvents used, this waste may be classified as halogenated or non-
halogenated solvent waste.

4. Containerization:

o Use containers that are chemically resistant and can be securely sealed to prevent leaks or
spills.

o Clearly label the hazardous waste container with "Hazardous Waste," the full chemical name
"Fmoc-D-Met-OH," and any other identifiers required by your institution's environmental
health and safety (EHS) program.[4]

5. Temporary Storage:

o Store the sealed waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.[4] Follow your institution's guidelines for the temporary storage
of chemical waste.
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6. Final Disposal:

o All waste containers must be disposed of through your institution's certified chemical waste
disposal program.[3] Ensure that the disposal process adheres to all local, state, and federal
regulations for hazardous waste disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Fmoc-D-Met-
OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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